Cas no 938-45-4 (1-(2-Hydroxy-5-methylphenyl)propan-1-one)

• Product Name: 1-(2-Hydroxy-5-methylphenyl)propan-1-one
• CAS No: 938-45-4
• MF: C₁₀H₁₂O₂
• MW: 164.201083183289
• MDL: MFCD01098830
• CID: 806608
• PubChem ID: 70311
• Update Time: 2025-10-25

1-(2-Hydroxy-5-methylphenyl)propan-1-one Chemical and Physical Properties

Names and Identifiers

• 1-Propanone,1-(2-hydroxy-5-methylphenyl)-
• 1-(2-HYDROXY-5-METHYLPHENYL)PROPAN-1-ONE
• 2'-Hydroxy-5'-methylpropiophenone
• MFCD01098830
• 2'-Hydroxy-5'-methylpropiophenone, 95%
• 938-45-4
• SY078441
• H1494
• EN300-04910
• FT-0633154
• Z56899040
• D91039
• EINECS 213-342-2
• WH5ADJ6NTA
• CS-0219779
• Enamine_005369
• 2-Propionyl-p-cresol
• HMS1409E01
• 1-(2-hydroxy-5-methyl-phenyl)-propan-1-one
• AKOS000299344
• 1-(2-Hydroxy-5-methylphenyl)-1-propanone
• NS00042373
• SCHEMBL1305878
• 1-Propanone, 1-(2-hydroxy-5-methylphenyl)-
• DTXSID80870809
• FS-1299
• Propiophenone, 2'-hydroxy-5'-methyl-
• 2-Propionyl-p-kresol
• DB-057437
• CXZJBPYDVCLMFX-UHFFFAOYSA-N
• 2''-Hydroxy-5''-methylpropiophenone
• 2'-HYDROXY-5'-METHYLPROPIOPHENONE 95
• 2 inverted exclamation marka-Hydroxy-5 inverted exclamation marka-methylpropiophenone
• 2'-Hydroxy-5'-methyl propiophenone
• 1-(2-Hydroxy-5-methylphenyl)propan-1-one

• MDL： MFCD01098830
• Inchi： 1S/C10H12O2/c1-3-9(11)8-6-7(2)4-5-10(8)12/h4-6,12H,3H2,1-2H3
• InChI Key： CXZJBPYDVCLMFX-UHFFFAOYSA-N
• SMILES： OC1=CC=C(C)C=C1C(CC)=O

Computed Properties

• Exact Mass: 164.084
• Monoisotopic Mass: 164.084
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 2
• Heavy Atom Count: 12
• Rotatable Bond Count: 2
• Complexity: 165
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 2.9
• Topological Polar Surface Area: 37.3A^2

Experimental Properties

• Density: 1.070 g/mL at 25 °C
• Melting Point: 2°C(lit.)
• Boiling Point: 251.67°C (rough estimate)
• Flash Point: Degrees Fahrenheit:>230°F
  Degrees Celsius:>110°C
  
• Refractive Index: n20/D 1.545
• PSA: 37.30000
• LogP: 2.29330

1-(2-Hydroxy-5-methylphenyl)propan-1-one Security Information

• Symbol:
• Signal Word：Warning
• Hazard Statement： H302
• Hazardous Material transportation number：NONH for all modes of transport
• WGK Germany：2
• Hazard Category Code： 22
• Hazardous Material Identification：

Related Categories

• Solvents and Organic Chemicals Organic Compounds Organic oxygen compounds Organooxygen compounds Ketones
• Solvents and Organic Chemicals Organic Compounds Organic oxygen compounds Organooxygen compounds Carbonyl compounds Ketones

Additional information on 1-(2-Hydroxy-5-methylphenyl)propan-1-one

Introduction to 1-(2-Hydroxy-5-methylphenyl)propan-1-one (CAS No. 938-45-4)

1-(2-Hydroxy-5-methylphenyl)propan-1-one, identified by its Chemical Abstracts Service (CAS) number 938-45-4, is a significant organic compound that has garnered attention in the field of pharmaceutical chemistry and chemical biology. This compound, featuring a hydroxyl group and a methyl substituent on a phenyl ring alongside an acetyl side chain, exhibits unique structural and functional properties that make it a valuable intermediate in synthetic chemistry and a potential candidate for various biological applications.

The molecular structure of 1-(2-Hydroxy-5-methylphenyl)propan-1-one consists of a benzene ring substituted at the 2-position with a hydroxyl group (-OH) and at the 5-position with a methyl group (-CH₃). The presence of these functional groups imparts both hydrophilic and lipophilic characteristics, allowing the compound to interact effectively with biological targets. The acetyl side chain at the 1-position further enhances its reactivity, making it a versatile building block in the synthesis of more complex molecules.

In recent years, 1-(2-Hydroxy-5-methylphenyl)propan-1-one has been studied for its potential role in drug discovery and development. Its structural motif is reminiscent of several bioactive natural products and pharmaceuticals, suggesting that it may serve as a precursor or analog in the design of novel therapeutic agents. Specifically, researchers have explored its derivatives as candidates for inhibiting key enzymes involved in inflammatory pathways, such as cyclooxygenases (COX) and lipoxygenases (LOX).

One of the most compelling aspects of 1-(2-Hydroxy-5-methylphenyl)propan-1-one is its ability to undergo various chemical transformations, including oxidation, reduction, and condensation reactions. These reactivities have been leveraged in synthetic protocols to construct more intricate scaffolds, such as heterocyclic compounds that exhibit enhanced biological activity. For instance, studies have demonstrated that derivatives of this compound can be coupled with nitrogen-containing heterocycles to generate potent inhibitors of bacterial biofilm formation, which is a critical factor in antibiotic resistance.

The pharmacological relevance of 1-(2-Hydroxy-5-methylphenyl)propan-1-one has also been explored in the context of neurodegenerative diseases. Preliminary in vitro studies suggest that certain analogs of this compound may modulate cholinergic signaling pathways, which are dysregulated in conditions such as Alzheimer's disease. The hydroxyl and methyl groups on the phenyl ring are thought to interact with specific amino acid residues on target proteins, thereby altering their conformational dynamics and functional outcomes.

From a synthetic chemistry perspective, 1-(2-Hydroxy-5-methylphenyl)propan-1-one serves as an excellent starting material for constructing more complex molecules through cross-coupling reactions like Suzuki-Miyaura and Buchwald-Hartwig couplings. These transformations enable the introduction of aryl or heteroaryl groups at various positions along the molecule, expanding its pharmacological profile. Additionally, the compound's compatibility with palladium-catalyzed reactions makes it suitable for generating libraries of derivatives for high-throughput screening (HTS).

The use of computational methods has further accelerated the exploration of 1-(2-Hydroxy-5-methylphenyl)propan-1-one's potential applications. Molecular docking simulations have been employed to predict how this compound might bind to biological targets such as kinases and proteases. These studies have provided insights into its binding affinity and mode of interaction, guiding medicinal chemists in optimizing its structure for improved efficacy.

In conclusion, 1-(2-Hydroxy-5-methylphenyl)propan-1-one (CAS No. 938-45-4) represents a promising scaffold with diverse applications in pharmaceutical research. Its unique structural features enable it to participate in multiple chemical transformations while exhibiting potential biological activity across various disease areas. As synthetic methodologies and computational tools continue to advance, the utility of this compound is expected to grow, making it an indispensable resource for chemists and biologists alike.